Cas no 2730-02-1 (1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-)

1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- structure
2730-02-1 structure
Product Name:1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-
CAS No:2730-02-1
MF:C16H11F3N2
MW:288.267153978348
CID:240108
PubChem ID:10424186
Update Time:2025-04-19

1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)-
    • Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- (6CI,8CI)
    • CHEMBL28662
    • 1,5-diphenyl-3-(trifluoromethyl)pyrazole
    • SCHEMBL6451398
    • QSQASSUNYGTMLF-UHFFFAOYSA-N
    • 1,5-DIPHENYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
    • 1,5-Diphenyl-3-trifluoromethyl-1H-pyrazole
    • 1, 5-diphenyl-3-(trifluoromethyl)pyrazole
    • BDBM50057570
    • 2730-02-1
    • C91104
    • AKOS015966994
    • DTXSID30439728
    • Inchi: 1S/C16H11F3N2/c17-16(18,19)15-11-14(12-7-3-1-4-8-12)21(20-15)13-9-5-2-6-10-13/h1-11H
    • InChI Key: QSQASSUNYGTMLF-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

  • Exact Mass: 288.08753
  • Monoisotopic Mass: 288.08743285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1H-Pyrazole,1,5-diphenyl-3-(trifluoromethyl)- Related Literature

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